Cas no 1177328-28-7 (2-Cyclopropyl-2-(2,2,2-trifluoroacetamido)propanoic acid)

2-Cyclopropyl-2-(2,2,2-trifluoroacetamido)propanoic acid is a specialized organic compound featuring a cyclopropyl group and a trifluoroacetamido moiety attached to a propanoic acid backbone. Its unique structure makes it valuable in synthetic chemistry, particularly as an intermediate in the preparation of pharmaceuticals and agrochemicals. The cyclopropyl ring enhances steric and electronic properties, while the trifluoroacetamido group contributes to reactivity and stability. This compound is often utilized in peptide modifications and bioactive molecule synthesis due to its ability to influence conformational and binding characteristics. Its high purity and well-defined structure ensure consistent performance in research and industrial applications.
2-Cyclopropyl-2-(2,2,2-trifluoroacetamido)propanoic acid structure
1177328-28-7 structure
Product Name:2-Cyclopropyl-2-(2,2,2-trifluoroacetamido)propanoic acid
CAS No:1177328-28-7
MF:C8H10F3NO3
MW:225.16511297226
CID:6332532
PubChem ID:60764112
Update Time:2025-10-30

2-Cyclopropyl-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1177328-28-7
    • 2-cyclopropyl-2-(trifluoroacetamido)propanoic acid
    • 2-Cyclopropyl-2-(2,2,2-trifluoroacetamido)propanoic acid
    • EN300-4236075
    • SCHEMBL24633960
    • CS-0276839
    • Inchi: 1S/C8H10F3NO3/c1-7(6(14)15,4-2-3-4)12-5(13)8(9,10)11/h4H,2-3H2,1H3,(H,12,13)(H,14,15)
    • InChI Key: LEJURAOUNORKDQ-UHFFFAOYSA-N
    • SMILES: FC(C(NC(C(=O)O)(C)C1CC1)=O)(F)F

Computed Properties

  • Exact Mass: 225.06127767g/mol
  • Monoisotopic Mass: 225.06127767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.4Ų

2-Cyclopropyl-2-(2,2,2-trifluoroacetamido)propanoic acid Pricemore >>

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2-Cyclopropyl-2-(2,2,2-trifluoroacetamido)propanoic acid Related Literature

Additional information on 2-Cyclopropyl-2-(2,2,2-trifluoroacetamido)propanoic acid

Research Brief on 2-Cyclopropyl-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 1177328-28-7)

2-Cyclopropyl-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 1177328-28-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclopropyl and trifluoroacetamido functional groups, has shown potential in various applications, including drug development and biochemical studies. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of interest for researchers in the field.

The synthesis of 2-Cyclopropyl-2-(2,2,2-trifluoroacetamido)propanoic acid involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, which is critical for its application in high-throughput screening and drug discovery. Researchers have also explored its stability under various conditions, providing insights into its handling and storage requirements.

In terms of biological activity, preliminary studies suggest that 2-Cyclopropyl-2-(2,2,2-trifluoroacetamido)propanoic acid may interact with specific enzymatic pathways, making it a candidate for further investigation in targeted therapies. Its unique chemical structure allows for potential modifications to enhance its bioavailability and efficacy. Recent in vitro and in vivo studies have begun to elucidate its mechanism of action, though further research is needed to fully understand its pharmacological profile.

The compound's potential therapeutic applications are currently being explored in the context of metabolic disorders and inflammatory diseases. Its ability to modulate key biochemical pathways has prompted investigations into its use as a lead compound for developing novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are underway to evaluate its safety and efficacy in preclinical models.

In conclusion, 2-Cyclopropyl-2-(2,2,2-trifluoroacetamido)propanoic acid represents a promising area of research in the chemical biology and pharmaceutical fields. Its unique properties and potential applications underscore the importance of continued study and development. Future research should focus on optimizing its synthesis, expanding its biological evaluation, and exploring its therapeutic potential in greater detail.

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